molecular formula C7H11NO5S B258881 Methyl 3-acetyl-1,3-thiazolidine-4-carboxylate 1,1-dioxide

Methyl 3-acetyl-1,3-thiazolidine-4-carboxylate 1,1-dioxide

Cat. No. B258881
M. Wt: 221.23 g/mol
InChI Key: GRIMVZZBHMFBTP-ZCFIWIBFSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 3-acetyl-1,3-thiazolidine-4-carboxylate 1,1-dioxide, also known as MATCD, is a heterocyclic compound that has shown significant potential in various scientific research applications. It is a derivative of thiazolidine and has a unique structure that makes it suitable for use in different fields of research.

Mechanism of Action

The mechanism of action of Methyl 3-acetyl-1,3-thiazolidine-4-carboxylate 1,1-dioxide is not well understood, but it is believed to involve the modulation of various signaling pathways in the body. It has been shown to inhibit the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators. Methyl 3-acetyl-1,3-thiazolidine-4-carboxylate 1,1-dioxide has also been shown to induce apoptosis in cancer cells by activating various signaling pathways.
Biochemical and Physiological Effects:
Methyl 3-acetyl-1,3-thiazolidine-4-carboxylate 1,1-dioxide has been shown to have various biochemical and physiological effects, including antioxidant, anti-inflammatory, and antimicrobial effects. It has also been shown to have neuroprotective effects and to improve cognitive function. Additionally, Methyl 3-acetyl-1,3-thiazolidine-4-carboxylate 1,1-dioxide has been shown to inhibit the growth of cancer cells and to induce apoptosis in these cells.

Advantages and Limitations for Lab Experiments

Methyl 3-acetyl-1,3-thiazolidine-4-carboxylate 1,1-dioxide has several advantages for use in lab experiments, including its ease of synthesis, stability, and low toxicity. However, one limitation of using Methyl 3-acetyl-1,3-thiazolidine-4-carboxylate 1,1-dioxide in lab experiments is that its mechanism of action is not well understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on Methyl 3-acetyl-1,3-thiazolidine-4-carboxylate 1,1-dioxide. One area of research is the investigation of its potential use in cancer therapy, as it has shown promising results in inhibiting the growth of cancer cells. Another area of research is the investigation of its neuroprotective effects and its potential use in the treatment of neurodegenerative diseases. Additionally, further research is needed to understand the mechanism of action of Methyl 3-acetyl-1,3-thiazolidine-4-carboxylate 1,1-dioxide and to identify its molecular targets.

Synthesis Methods

Methyl 3-acetyl-1,3-thiazolidine-4-carboxylate 1,1-dioxide can be synthesized through the reaction of 2-acetylcyclohexanone with thiosemicarbazide in the presence of acetic acid. This reaction produces a mixture of 3-acetyl-1,3-thiazolidine-4-carboxylic acid and its methyl ester. The methyl ester can then be oxidized using hydrogen peroxide to produce Methyl 3-acetyl-1,3-thiazolidine-4-carboxylate 1,1-dioxide. This synthesis method is relatively simple and has been used by various researchers to produce Methyl 3-acetyl-1,3-thiazolidine-4-carboxylate 1,1-dioxide in large quantities.

Scientific Research Applications

Methyl 3-acetyl-1,3-thiazolidine-4-carboxylate 1,1-dioxide has shown potential in various scientific research applications, including medicinal chemistry, pharmacology, and biochemistry. It has been studied for its antioxidant, anti-inflammatory, and antimicrobial properties. Methyl 3-acetyl-1,3-thiazolidine-4-carboxylate 1,1-dioxide has also been investigated for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells. Additionally, Methyl 3-acetyl-1,3-thiazolidine-4-carboxylate 1,1-dioxide has been studied for its neuroprotective effects and its ability to improve cognitive function.

properties

Product Name

Methyl 3-acetyl-1,3-thiazolidine-4-carboxylate 1,1-dioxide

Molecular Formula

C7H11NO5S

Molecular Weight

221.23 g/mol

IUPAC Name

methyl (4S)-3-acetyl-1,1-dioxo-1,3-thiazolidine-4-carboxylate

InChI

InChI=1S/C7H11NO5S/c1-5(9)8-4-14(11,12)3-6(8)7(10)13-2/h6H,3-4H2,1-2H3/t6-/m1/s1

InChI Key

GRIMVZZBHMFBTP-ZCFIWIBFSA-N

Isomeric SMILES

CC(=O)N1CS(=O)(=O)C[C@@H]1C(=O)OC

SMILES

CC(=O)N1CS(=O)(=O)CC1C(=O)OC

Canonical SMILES

CC(=O)N1CS(=O)(=O)CC1C(=O)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.